Cas no 2163291-13-0 (2-{1-aminospiro3.4octan-1-yl}acetamide)

• Product Name: 2-{1-aminospiro3.4octan-1-yl}acetamide
• CAS No: 2163291-13-0
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6021822
• PubChem ID: 165947351
• Update Time: 2025-05-23

2-{1-aminospiro3.4octan-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-aminospiro3.4octan-1-yl}acetamide
• EN300-1287490
• 2163291-13-0
• 2-{1-aminospiro[3.4]octan-1-yl}acetamide

• Inchi： 1S/C10H18N2O/c11-8(13)7-10(12)6-5-9(10)3-1-2-4-9/h1-7,12H2,(H2,11,13)
• InChI Key： VASUPRBBRZQMKB-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCC21CCCC2)N)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-{1-aminospiro3.4octan-1-yl}acetamide

2-{1-Aminospiro[3.4]octan-1-yl}Acetamide: A Comprehensive Overview

2-{1-Aminospiro[3.4]octan-1-yl}Acetamide, also known by its CAS registry number CAS No. 2163291-13-0, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of a spiro[3.4]octane ring system fused with an acetamide group. The presence of the amino group (-NH2) within the spirocyclic framework introduces interesting chemical and biological properties, making it a subject of extensive research.

The structural uniqueness of 2-{1-Aminospiro[3.4]octan-1-yl}Acetamide lies in its spirocyclic architecture, which combines two rings sharing only one atom—the nitrogen atom in this case. This configuration not only imparts stability to the molecule but also enhances its potential for various chemical reactions and biological interactions. Recent studies have explored the role of such spirocyclic compounds in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

One of the most notable aspects of CAS No. 2163291-13-0 is its versatility in chemical synthesis. Researchers have demonstrated that this compound can serve as a versatile building block for constructing more complex molecules with diverse functionalities. For instance, the amino group present in the structure can undergo various transformations, such as alkylation, acylation, and amidation, enabling the creation of derivatives with tailored properties.

In terms of biological activity, 2-{1-Aminospiro[3.4]octan-1-yl}Acetamide has shown promise in several areas. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of therapeutic agents for metabolic disorders. Additionally, its ability to interact with cellular membranes has made it a candidate for drug delivery systems, where it can serve as a carrier for bioactive molecules.

The synthesis of CAS No. 2163291-13-0 involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is followed by functionalization to introduce the acetamide group and other substituents as required. The synthesis process often employs advanced techniques such as catalytic hydrogenation and stereo-selective reactions to ensure high yields and optimal purity.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of 2-{1-Aminospiro[3.4]octan-1-yl}Acetamide. Studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint compared to traditional synthetic compounds.

In conclusion, CAS No. 2163291-13-0, or 2-{1-Aminospiro[3.4]octan-1-yl}Acetamide, represents a fascinating example of how structural complexity can lead to versatile chemical and biological properties. Its applications span across drug discovery, material science, and environmental chemistry, making it a compound of significant interest for both academic and industrial research.